Cas no 1258609-59-4 (3-(3-cyanophenyl)isonicotinic acid)

• Product Name: 3-(3-cyanophenyl)isonicotinic acid
• CAS No: 1258609-59-4
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD18085846
• CID: 2760862
• Update Time: 2025-05-20

3-(3-cyanophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)isonicotinic acid
• 4-Pyridinecarboxylic acid, 3-(3-cyanophenyl)-

• MDL： MFCD18085846
• Inchi： 1S/C13H8N2O2/c14-7-9-2-1-3-10(6-9)12-8-15-5-4-11(12)13(16)17/h1-6,8H,(H,16,17)
• InChI Key： BCJVTCKWJUMZRA-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(O)=O)=C1C1=CC=CC(C#N)=C1

Additional information on 3-(3-cyanophenyl)isonicotinic acid

Introduction to 3-(3-cyanophenyl)isonicotinic Acid (CAS No. 1258609-59-4)

3-(3-cyanophenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1258609-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone substituted with a cyanophenyl group. The structural uniqueness of 3-(3-cyanophenyl)isonicotinic acid positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(3-cyanophenyl)isonicotinic acid consists of a pyridine ring fused with a carboxylic acid moiety, with the cyanophenyl group attached at the 3-position of the pyridine ring. This arrangement introduces both electron-withdrawing and electron-donating effects, which can influence its reactivity and biological activity. The presence of the cyano group enhances the compound's potential as a bioisostere, allowing it to mimic or interact with biological targets in a manner similar to other heterocyclic compounds.

In recent years, there has been growing interest in exploring novel derivatives of isonicotinic acid due to their reported pharmacological properties. 3-(3-cyanophenyl)isonicotinic acid has been studied for its potential role in inhibiting various enzymes and receptors that are implicated in inflammatory and infectious diseases. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, making it a valuable scaffold for developing new therapeutic agents.

The synthesis of 3-(3-cyanophenyl)isonicotinic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 3-cyanobenzaldehyde and isonicotinic acid derivatives. The cyanophenyl group is introduced through nucleophilic substitution or condensation reactions, while the isonicotinic acid core is often constructed via cyclization or functional group transformations. The efficiency and yield of these synthetic routes are critical factors that determine the feasibility of large-scale production.

One of the key areas where 3-(3-cyanophenyl)isonicotinic acid shows promise is in the development of anti-inflammatory drugs. Chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular disorders, and certain types of cancer. By targeting inflammatory pathways, this compound may help mitigate symptoms and slow disease progression. Additionally, its structural similarity to known anti-inflammatory agents suggests that it could be optimized further to enhance its efficacy and selectivity.

Another promising application lies in its potential use as an antimicrobial agent. With rising concerns about antibiotic resistance, there is an urgent need for new drugs that can combat bacterial, viral, and fungal infections. 3-(3-cyanophenyl)isonicotinic acid has been investigated for its ability to disrupt microbial cell membranes or interfere with essential metabolic processes. Further research is needed to fully understand its mechanisms of action and to identify optimal dosages for therapeutic use.

The pharmacokinetic properties of 3-(3-cyanophenyl)isonicotinic acid are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, stability, bioavailability, and metabolic clearance rates play a crucial role in determining whether a compound can be translated into a viable drug product. Advanced computational methods and experimental techniques are being employed to predict and assess these properties before moving into preclinical studies.

In conclusion, 3-(3-cyanophenyl)isonicotinic acid (CAS No. 1258609-59-4) represents an intriguing compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its biological activity and synthetic pathways, this compound holds promise for contributing to advancements in medicine and healthcare.